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Compound of Interest

Compound Name: 2,3,5,6-Tetrachlorobiphenyl

CAS No.: 33284-54-7

Cat. No.: B164875

Get Quote

Polychlorinated biphenyls (PCBs) represent a class of 209 distinct chemical congeners, the

environmental and toxicological impact of which is not uniform.[1] Historically regulated and

analyzed as commercial mixtures (e.g., Aroclors), modern scientific inquiry demands a

congener-specific approach. The physical placement of chlorine atoms on the biphenyl rings

dictates the molecule's stereochemistry, resistance to degradation, and biological activity. This

guide provides a detailed examination of a specific congener, 2,3,5,6-tetrachlorobiphenyl
(PCB-65), to equip researchers with the technical data necessary for nuanced study and risk

assessment.

Chemical Identity and Structure
2,3,5,6-Tetrachlorobiphenyl is a synthetic organochloride and a member of the

tetrachlorobiphenyl homolog group. Understanding its precise identity is the foundation for all

subsequent analysis.

1.1 Nomenclature and Identification

Common Name: 2,3,5,6-Tetrachlorobiphenyl
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Congener Number: PCB-65[2]

CAS Number: 33284-54-7. Note: Some ambiguity exists in public databases, as this CAS

number has also been associated with the 3,3',5,5' isomer (PCB-80). However, major

chemical suppliers list 33284-54-7 for 2,3,5,6-tetrachlorobiphenyl.[3] The deuterated form

is listed under CAS 1219794-80-5.[2]

Molecular Formula: C₁₂H₆Cl₄[2]

Synonyms: 2,3,5,6-Tetrachlorodiphenyl[2]

1.2 Molecular Structure and Stereochemistry

The structure of PCB-65 is characterized by four chlorine atoms occupying the 2, 3, 5, and 6

positions on one of the phenyl rings, with the second phenyl ring remaining unsubstituted.
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Figure 1: Molecular Structure of PCB-65
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Figure 1: Molecular Structure of 2,3,5,6-Tetrachlorobiphenyl (PCB-65).
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The substitution pattern, with four chlorines on one ring and none on the other, creates a highly

asymmetric molecule. The presence of two chlorine atoms in the ortho positions (2 and 6)

forces a significant rotation around the central carbon-carbon bond, preventing the molecule

from achieving a planar or coplanar conformation. This non-planar structure is a critical

determinant of its toxicological behavior, differentiating it from dioxin-like PCBs which are

typically planar.[4]

Physicochemical Properties
The environmental transport, fate, and bioavailability of PCB-65 are governed by its

physicochemical properties. It is essential to note that experimentally determined data for this

specific congener are scarce in publicly accessible literature. The following table includes

values for PCB-65 where available, supplemented by data from other tetrachlorobiphenyl

isomers and general PCB characteristics for context.
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Property Value Source & Remarks

Molecular Weight 291.99 g/mol Calculated

Physical Form White Solid
For the analogous deuterated

compound.[2]

Melting Point Data unavailable

Experimental data for specific

tetrachlorobiphenyl isomers

vary widely. For context,

2,3,3',6-tetrachlorobiphenyl

has an estimated melting point

of 106.5°C.[5]

Boiling Point Data unavailable

For context, 2,3,3',6-

tetrachlorobiphenyl has a

reported boiling point of

347.9°C at 760 mmHg.[5]

Water Solubility Very Low

Generally, PCB water solubility

is extremely low and

decreases with increasing

chlorination, ranging from

~4800 µg/L for

monochlorobiphenyl to <1 µg/L

for more chlorinated

congeners.[6]

Vapor Pressure Data unavailable

Vapor pressure decreases

significantly with increasing

chlorination. Estimated values

for tetrachlorobiphenyls are in

the range of 10⁻⁴ to 10⁻⁵

mmHg at 25°C.

Octanol-Water Partition

Coefficient (log Kₒw)

~6.1 - 6.3 (estimated) This is a measure of

lipophilicity. While no

experimental value for PCB-65

was found, other

tetrachlorobiphenyls have

calculated XLogP3 values in
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this range, indicating a high

tendency to partition into fatty

tissues.[5][7][8]

Henry's Law Constant (H) Data unavailable

This value governs the

partitioning between air and

water. While a study

measuring H for PCB-65 was

identified, the specific value

was not retrieved. Generally,

less-chlorinated congeners are

more volatile.

Environmental Fate and Transport
PCBs are archetypal persistent organic pollutants (POPs). Their chemical stability, which was

advantageous for industrial applications, results in a profound resistance to environmental

degradation.[9]

3.1 Persistence and Transport

Due to their low water solubility and vapor pressure, PCBs strongly adsorb to organic matter in

soil and sediment.[6] This sequestration makes them less available for degradation but prone

to transport via sediment movement in waterways. Atmospheric transport is a primary route for

the global distribution of less chlorinated PCBs, which can volatilize from soil and water

surfaces.[10]

3.2 Bioaccumulation and Biomagnification

The high octanol-water partition coefficient (log Kₒw) of tetrachlorobiphenyls signifies their

strong affinity for lipids.[6] Consequently, PCB-65 readily bioaccumulates in the fatty tissues of

organisms upon exposure.[9] This process is the starting point for biomagnification, where the

concentration of the toxin increases at successively higher levels in the food chain. A

substance with a Bioconcentration Factor (BCF) greater than 2,000 is considered

bioaccumulative; for PCBs as a class, the BCF can be as high as ~100,000.[11][12] While a

specific BCF for PCB-65 is not readily available, its high lipophilicity suggests a significant

potential for bioaccumulation.
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3.3 Biodegradation Pathways

The degradation of PCBs in the environment is a slow, multi-stage process primarily mediated

by microorganisms.[10][13]

Figure 2: Generalized PCB Biodegradation Pathway
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Figure 2: Generalized microbial degradation pathway for PCBs.
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Anaerobic Reductive Dechlorination: In anoxic environments like deep sediment, anaerobic

bacteria use PCBs as electron acceptors, removing chlorine atoms. This process is crucial

as it reduces the chlorination level, making the molecule susceptible to aerobic attack.[10]

Research has specifically shown that phototrophic enrichment cultures can reductively

dechlorinate 2,3,5,6-tetrachlorobiphenyl, preferentially removing ortho- and meta-

positioned chlorines to produce tri- and dichlorobiphenyls.[14]

Aerobic Degradation: In the presence of oxygen, different bacteria can degrade less-

chlorinated biphenyls. The process is typically initiated by a biphenyl dioxygenase enzyme

(encoded by bph genes), which attacks a non-chlorinated or sparsely chlorinated ring.[15]

This leads to ring cleavage and eventual mineralization into simpler compounds like

chlorobenzoic acid, which can then be funneled into central metabolism (TCA cycle).[13][15]

Toxicology and Safety
The toxicity of PCBs is highly congener-specific. Planar, "dioxin-like" PCBs are potent

activators of the aryl hydrocarbon receptor (AhR), leading to a cascade of toxic effects. Non-

planar congeners, like PCB-65, generally do not bind the AhR and are considered "non-dioxin-

like," but they exhibit different mechanisms of toxicity.[16]

4.1 Known Health Effects

PCBs as a class are classified as carcinogenic to humans (Group 1) by the International

Agency for Research on Cancer (IARC).[8][17] Chronic exposure is linked to cancers of the

liver and malignant melanoma.[8] Other health effects associated with PCB exposure include:

Endocrine Disruption: Interference with thyroid hormone systems and estrogenic effects.[18]

A safety data sheet for PCB-65 specifically notes that the substance has endocrine-

disrupting potential.[19]

Neurotoxicity: Developmental neurotoxicity has been linked to exposure to non-dioxin-like

PCBs.[18]

Immunotoxicity: Changes and suppression of the immune system.[18]

Dermal Effects: Chloracne is a hallmark sign of heavy PCB exposure.[18]
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Specific toxicological endpoints like LD₅₀ or NOAEL for PCB-65 are not well-documented in

publicly available literature. One safety data sheet states it shall not be classified as acutely

toxic, corrosive, or irritant.[19]

4.2 Handling and Safety Precautions

As a Senior Application Scientist, the importance of rigorous safety protocols cannot be

overstated.

Engineering Controls: Handle PCB-65 exclusively within a certified chemical fume hood to

prevent inhalation of any dust or aerosols.

Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical safety

goggles at all times.

Waste Disposal: Dispose of all contaminated materials and solutions as hazardous chemical

waste in accordance with local, state, and federal regulations.

Combustion Hazard: Do not expose PCBs to high temperatures or uncontrolled combustion,

as this can generate highly toxic polychlorinated dibenzodioxins (PCDDs) and dibenzofurans

(PCDFs).[4]

Methodologies and Protocols
5.1 Conceptual Protocol: Synthesis via Suzuki Coupling

The targeted synthesis of individual PCB congeners is essential for toxicological studies. The

palladium-catalyzed Suzuki coupling reaction is a modern, high-yield method that avoids the

toxic byproducts of older techniques.

Objective: To synthesize 2,3,5,6-tetrachlorobiphenyl (PCB-65). Reaction: Coupling of a

phenylboronic acid with a tetra-substituted chloro-bromo-benzene.

Materials:

1-bromo-2,3,5,6-tetrachlorobenzene

Phenylboronic acid
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Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃ or K₃PO₄)

Anhydrous solvent (e.g., Toluene or 1,4-Dioxane)

Schlenk line and argon/nitrogen atmosphere

Step-by-Step Methodology:

Inert Atmosphere: Assemble and flame-dry all glassware. Conduct the reaction under an

inert atmosphere (argon or nitrogen) to prevent catalyst degradation.

Reagent Addition: To a Schlenk flask, add 1-bromo-2,3,5,6-tetrachlorobenzene,

phenylboronic acid (1.1-1.5 equivalents), and the base (2-3 equivalents).

Solvent and Catalyst: Add the anhydrous solvent via cannula, followed by the palladium

catalyst (typically 1-5 mol%).

Reaction: Heat the mixture to reflux (typically 80-110°C) and monitor the reaction progress

using thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Workup: Upon completion, cool the reaction to room temperature. Add water and extract the

product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with

brine, dry over anhydrous sodium sulfate, and filter.

Purification: Concentrate the crude product in vacuo. Purify the resulting solid/oil using

column chromatography on silica gel to isolate pure PCB-65.

Validation: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and

mass spectrometry.

5.2 Experimental Protocol: Analysis of PCB-65 in Soil

This protocol is a representative workflow based on EPA SW-846 methods for the analysis of

PCBs in solid matrices.[20][21][22]

Objective: To extract, clean, and quantify PCB-65 from a soil sample.
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Figure 3: Analytical Workflow for PCB-65 in Soil
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Figure 3: Standard workflow for the analysis of PCB-65 in soil samples.
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Sample Preparation: Air-dry the soil sample and sieve to <2 mm to ensure homogeneity.

Weigh approximately 10-30 g of the homogenized sample into a Soxhlet extraction thimble.

Surrogate Spiking: Spike the sample with a known amount of a surrogate standard (e.g., a

non-naturally occurring PCB congener or a deuterated PCB) to monitor extraction efficiency.

Soxhlet Extraction (EPA Method 3540C): Place the thimble in a Soxhlet extractor. Extract

with a 1:1 mixture of hexane/acetone for 16-24 hours.[20] This exhaustive extraction ensures

the transfer of lipophilic compounds like PCBs from the soil matrix to the solvent.

Concentration: After extraction, concentrate the solvent extract to a small volume (e.g., 5-10

mL) using a Kuderna-Danish (K-D) apparatus or a rotary evaporator.

Cleanup (EPA Method 3620B): Prepare a chromatography column packed with activated

Florisil. Pass the concentrated extract through the column. Elute with solvents of increasing

polarity (e.g., hexane followed by a hexane/diethyl ether mixture) to separate the PCBs from

co-extracted interfering compounds like pesticides.[20]

Solvent Exchange and Final Concentration: Exchange the elution solvent to hexane and

concentrate the final, cleaned extract to a precise final volume (e.g., 1.0 mL) under a gentle

stream of nitrogen. Add an internal standard for quantification.

Instrumental Analysis (EPA Method 8082A): Analyze the extract using a gas chromatograph

equipped with an electron capture detector (GC-ECD) or a mass spectrometer (GC-MS).[22]

The GC separates the individual congeners, and the detector provides a signal for

quantification.

Quantification: Identify the peak corresponding to PCB-65 based on its retention time relative

to known standards. Quantify the concentration by comparing the peak area to that of the

internal standard and applying a calibration curve. Adjust the final concentration based on

the initial sample weight and surrogate recovery.

Conclusion
2,3,5,6-Tetrachlorobiphenyl (PCB-65) is a non-planar congener with significant potential for

environmental persistence and bioaccumulation. While specific experimental data for some of

its physicochemical and toxicological properties are limited, its structural characteristics and the
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broader knowledge of the PCB class provide a strong basis for predicting its behavior. Its non-

planar nature suggests a toxicological profile distinct from dioxin-like congeners, with endocrine

disruption being a key concern. Accurate risk assessment and research necessitate the use of

congener-specific analytical methods and the synthesis of pure standards, for which modern

protocols are available. This guide serves as a foundational resource for professionals

engaged in the critical work of understanding and managing the legacy of these persistent

pollutants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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